7-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinolin-2-ol

• IUPAC Name: 7-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)-1H-quinolin-2-one
• InChI: InChI=1S/C15H15N3O2/c1-3-4-13-17-14(18-20-13)11-8-10-6-5-9(2)7-12(10)16-15(11)19/h5-8H,3-4H2,1-2H3,(H,16,19)
• InChI Key: ZQCNVMCGYKFOIC-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=NO1)C2=CC3=C(C=C(C=C3)C)NC2=O
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol

Description

7-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinolin-2-ol is a useful research compound. Its molecular formula is C15H15N3O2 and its molecular weight is 269.30 g/mol. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary targets of a compound are typically proteins or enzymes that the compound interacts with in the bodyCompounds containing a 1,2,4-oxadiazole moiety have been reported to exhibit a broad spectrum of biological activities, including anti-bacterial, anti-viral, and anti-leishmanial activities.

Biochemical Pathways

Biochemical pathways are the series of chemical reactions that occur within a cellCompounds with similar structures have been reported to affect various biochemical pathways, leading to their observed biological activities.

Pharmacokinetics

Pharmacokinetics describes the absorption, distribution, metabolism, and excretion (ADME) of a compoundUnderstanding these properties is crucial for predicting the compound’s bioavailability, half-life, and potential interactions with other compounds.

Result of Action

The result of a compound’s action refers to the molecular and cellular effects that occur as a result of the compound interacting with its targetsCompounds with similar structures have been reported to exhibit various biological activities, suggesting that they may have multiple cellular and molecular effects.